Methyl 5-amino-3-(methanesulfonyl)-1,2-thiazole-4-carboxylate

• CAS No.: 651305-81-6
• Molecular Formula: C6H8N2O4S2
• Molecular Weight: 236.3 g/mol
• IUPAC Name: methyl 5-amino-3-methylsulfonyl-1,2-thiazole-4-carboxylate
• InChI: InChI=1S/C6H8N2O4S2/c1-12-6(9)3-4(7)13-8-5(3)14(2,10)11/h7H2,1-2H3
• InChI Key: BQXYSLPBWOOHSX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SN=C1S(=O)(=O)C)N

Description

Methyl 5-amino-3-(methanesulfonyl)-1,2-thiazole-4-carboxylate is a useful research compound. Its molecular formula is C6H8N2O4S2 and its molecular weight is 236.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 3 neck flask fitted with a condenser, compound 16 (1 g, 3.33 mmol) is dissolved in THF (20 mL) and DMF (2 mL) and warmed to 50° C. Ammonia gas is then bubbled into the reaction mixture for 16 hrs. The solvent is then removed in vacuo to provide a crude solid. Water is added to the solid and the mixture is then filtered and washed with water (2×) followed by methylene chloride (5 mL×2) to provide 17 (588 mg, 75%) as a yellow powder. 1H NMR (d6 DMSO): δ 8.11 (2H, br. s), 3.74 (3H, s), 3.30 (3H, s). LRMS (M+): 237.1, (M−): 235.0.